2-Phenylpiperidin-4-one hydrochloride

Specification

• CAS No.: 1245648-13-8; 193201-69-3
• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69
• IUPAC Name: 2-phenylpiperidin-4-one;hydrochloride
• Standard InChI: InChI=1S/C11H13NO.ClH/c13-10-6-7-12-11(8-10)9-4-2-1-3-5-9;/h1-5,11-12H,6-8H2;1H
• Standard InChI Key: QFGWZXKRGKBJQR-UHFFFAOYSA-N
• SMILES: C1CNC(CC1=O)C2=CC=CC=C2.Cl

Introduction

2-Phenylpiperidin-4-one hydrochloride is a chemical compound with the molecular formula C11H14ClNO. It is a derivative of piperidin-4-one, where a phenyl group is attached at the second position of the piperidine ring. This compound is of interest in various fields, including pharmaceuticals and organic chemistry, due to its potential biological activities and structural versatility.

Synthesis and Preparation

The synthesis of piperidin-4-one derivatives often involves methods like the double aza-Michael reaction, which is an efficient way to access substituted piperidones. While specific synthesis details for 2-phenylpiperidin-4-one hydrochloride are not extensively documented, it likely involves similar strategies.

Safety and Handling

Safety data for 2-phenylpiperidin-4-one hydrochloride is limited. Generally, handling hydrochloride salts requires caution due to potential irritation and toxicity. It is advisable to consult a Safety Data Sheet (SDS) for specific handling instructions.

Commercial Availability

2-Phenylpiperidin-4-one hydrochloride is available from chemical suppliers such as American Elements and Enamine, often in various quantities and purities.